Cas no 89928-67-6 (1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-, methyl ester
• CAS No: 89928-67-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 585169
• PubChem ID: 13230064
• Update Time: 2025-04-19

1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-, methyl ester
• methyl 4-methyl-1-oxoisochromene-3-carboxylate
• 89928-67-6
• Methyl 4-methyl-1-oxo-1H-2-benzopyran-3-carboxylate
• DTXSID80530350

• Inchi： 1S/C12H10O4/c1-7-8-5-3-4-6-9(8)11(13)16-10(7)12(14)15-2/h3-6H,1-2H3
• InChI Key： KHUJICZSNNTXLQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C)=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų